Cas no 1227602-97-2 (2-Amino-3-iodo-6-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-3-iodo-6-(trifluoromethyl)pyridine
• CAS No: 1227602-97-2
• MF: C₆H₄F₃IN₂
• MW: 288.009043693542
• CID: 4689441
• Update Time: 2025-10-30

2-Amino-3-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-iodo-6-(trifluoromethyl)pyridine
• FCH1343512
• 2-Amino-3-iodo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C6H4F3IN2/c7-6(8,9)4-2-1-3(10)5(11)12-4/h1-2H,(H2,11,12)
• InChI Key： YRIMQSWLFUPHIK-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(F)(F)F)=NC=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-iodo-6-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Amino-3-iodo-6-(trifluoromethyl)pyridine (CAS No. 1227602-97-2)

2-Amino-3-iodo-6-(trifluoromethyl)pyridine (CAS No. 1227602-97-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodinated pyridine derivative is characterized by its unique molecular structure, featuring an amino group, an iodo substituent, and a trifluoromethyl group at strategic positions on the pyridine ring. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule inhibitors and ligands for medicinal chemistry.

The growing interest in 2-Amino-3-iodo-6-(trifluoromethyl)pyridine is driven by its potential applications in drug discovery and material science. Researchers are increasingly exploring its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, traits highly sought after in pharmaceutical candidates. Additionally, the iodo substituent serves as a versatile handle for further functionalization, enabling the creation of diverse pyridine-based scaffolds.

In the context of agrochemical innovation, 2-Amino-3-iodo-6-(trifluoromethyl)pyridine has shown promise as a building block for crop protection agents. The trifluoromethyl group is a common motif in modern pesticides due to its ability to improve bioavailability and resistance to degradation. This compound's unique properties align with the industry's shift toward sustainable chemistry and green synthesis, addressing global concerns about environmental impact and food security.

From a synthetic chemistry perspective, the compound's reactivity profile is a subject of ongoing study. Its amino group can participate in condensation reactions, while the iodo substituent facilitates metal-catalyzed transformations. These features make it a versatile reagent for constructing nitrogen-containing heterocycles, a class of compounds prevalent in FDA-approved drugs. Recent publications highlight its role in optimizing kinase inhibitors and GPCR modulators, reflecting its relevance in precision medicine.

The demand for 2-Amino-3-iodo-6-(trifluoromethyl)pyridine is also linked to advancements in high-throughput screening (HTS) and combinatorial chemistry. As pharmaceutical companies seek to accelerate lead compound identification, this pyridine derivative offers a strategic advantage due to its modular design. Its compatibility with automated synthesis platforms further underscores its utility in modern drug development pipelines.

In summary, 2-Amino-3-iodo-6-(trifluoromethyl)pyridine (CAS No. 1227602-97-2) represents a critical tool for researchers navigating the frontiers of medicinal chemistry and agrochemical design. Its multifaceted applications, from catalysis to bioactive molecule synthesis, position it as a compound of enduring significance in scientific innovation.